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Compound of Interest

Compound Name: Diethylaluminum chloride

Cat. No.: B1668794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data sheet (SDS) information for diethylaluminum
chloride (DEAC), a highly reactive organoaluminum compound frequently used as a catalyst

and an intermediate in chemical synthesis. Given its hazardous nature, a thorough

understanding of its properties and safe handling procedures is critical for all personnel.

Core Safety & Physical Properties
Diethylaluminum chloride is a colorless liquid that is spontaneously flammable in air

(pyrophoric) and reacts violently with water.[1][2][3][4] It is crucial to handle this substance

under an inert atmosphere and take extensive precautions to avoid contact with air and

moisture.[5][6][7]

Table 1: Physical and Chemical Properties of Diethylaluminum Chloride
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Property Value Source

Chemical Formula C4H10AlCl [8]

Molecular Weight 120.56 g/mol [9]

Appearance Colorless liquid [2][3][10]

Melting Point -74 °C [4][9]

Boiling Point 125 °C (at 67 torr) [4][11]

Flash Point -22 °C (-7.6 °F) [3]

Density 0.9709 g/cm³ at 25 °C [9]

Vapor Pressure 3 mmHg (60 °C) [8][11]

Solubility Miscible with hexane [11][12]

Hazard Identification and Classification
DEAC is classified as a highly hazardous substance due to its pyrophoric and water-reactive

nature. It can cause severe skin burns and eye damage upon contact.[2][4][7] Inhalation may

lead to respiratory irritation, drowsiness, or dizziness.[5][6][7]

Table 2: GHS Hazard Statements

Code Hazard Statement

H225 Highly flammable liquid and vapor

H250 Catches fire spontaneously if exposed to air

H260
In contact with water releases flammable gases

which may ignite spontaneously

H314 Causes severe skin burns and eye damage

H335 May cause respiratory irritation

H336 May cause drowsiness or dizziness
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Table 3: NFPA 704 Ratings

Category Rating Description

Health 3

Short exposure could cause

serious temporary or moderate

residual injury.

Flammability 4

Will rapidly or completely

vaporize at normal

atmospheric pressure and

temperature, or is readily

dispersed in air and will burn

readily.

Reactivity 3

Capable of detonation or

explosive decomposition but

requires a strong initiating

source, must be heated under

confinement before initiation,

reacts explosively with water,

or will detonate if severely

shocked.

Special Hazard W
Reacts with water in an

unusual or dangerous manner.

Experimental Protocols for Safe Handling
Adherence to strict protocols is mandatory when working with diethylaluminum chloride. The

following sections detail the necessary procedures for handling, storage, and emergency

response.

Protocol 1: Standard Handling Procedure

This protocol outlines the steps for safely handling DEAC in a laboratory setting.

Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1668794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure a chemical fume hood with explosion-proof ventilation is operational.[3][6]

Verify that an eyewash station and a safety shower are readily accessible.[1][3][6]

Prepare an inert atmosphere (e.g., nitrogen or argon) for all transfers.[1][3]

Assemble all necessary personal protective equipment (PPE), including flame-retardant

gloves, a lab coat, and chemical splash goggles with a face shield.[1]

Handling:

Ground and bond all containers during material transfer to prevent static discharge.[1][3]

Use spark-proof tools.[3][6]

Handle the material exclusively under an inert gas atmosphere.[3][7]

Keep the container tightly closed when not in use.[2][4]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin after handling.[1][3]

Decontaminate or dispose of all PPE according to institutional guidelines.

Store the chemical in a designated, compliant storage area.[2][9]
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Workflow for Handling Diethylaluminum Chloride

Preparation Steps Handling Steps Post-Handling Steps
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Caption: Workflow for Handling Diethylaluminum Chloride.

Protocol 2: Emergency Response to Spills

Immediate and appropriate action is critical in the event of a DEAC spill.

Initial Response:

Evacuate all non-essential personnel from the spill area.[1][4]

Remove all sources of ignition.[1][4]

Only personnel with specific training should respond to the spill.[1]

Spill Containment and Cleanup:

DO NOT USE WATER OR FOAM EXTINGUISHERS.[1][2]
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Cover the spill with dry lime, sand, or soda ash.[1]

Place the absorbed material into a covered container for disposal.[1]

Post-Cleanup:

Ventilate the area thoroughly after the cleanup is complete.[1]

Dispose of the waste material in accordance with all applicable regulations.[2]

Emergency Spill Response for Diethylaluminum Chloride

Spill Occurs

Evacuate Area Remove Ignition Sources DO NOT USE WATER

Cover with Dry Lime, Sand, or Soda Ash

Place in Covered Container

Ventilate Area

Dispose of Waste
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Click to download full resolution via product page

Caption: Emergency Spill Response for Diethylaluminum Chloride.

Storage and Incompatibility
Proper storage of diethylaluminum chloride is essential to prevent accidents.

Storage Conditions: Store in a cool, dry, well-ventilated area, separate from incompatible

materials.[2][9] The container must be kept tightly closed and under an inert gas like

nitrogen.[1][7] Outside or detached storage is preferred.[1][2]

Incompatible Materials: DEAC reacts violently with water, air, acids, alcohols, and oxidizing

agents.[1][2][12] It is also incompatible with benzene, allyl chloride, and chlorine azide.[1]

Toxicological Information
While comprehensive human toxicological data is limited, diethylaluminum chloride is known

to be corrosive and can cause severe burns to the skin and eyes.[1][3] Inhalation can irritate

the respiratory system.[1][3] There is no evidence to classify it as a human carcinogen (A4

classification).[2]

Table 4: First Aid Measures
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Exposure Route First Aid Procedure Source

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Get immediate medical

attention.

[3]

Eye Contact

Immediately flush eyes with

plenty of water for at least 30

minutes. Get immediate

medical attention.

[3]

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. Get immediate

medical attention.

[4][5]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person. Get

immediate medical attention.

[2][3]

This guide is intended to provide a comprehensive overview of the safety considerations for

diethylaluminum chloride. Always consult the most recent Safety Data Sheet from your

supplier and adhere to all institutional and regulatory guidelines when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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